Cas no 166519-14-8 (2-(bromomethyl)-1,3,5-triisopropylbenzene)

2-(bromomethyl)-1,3,5-triisopropylbenzene structure
166519-14-8 structure
Product Name:2-(bromomethyl)-1,3,5-triisopropylbenzene
CAS No:166519-14-8
MF:C16H25Br
MW:297.27370429039
CID:1347530
PubChem ID:10590086
Update Time:2025-04-20

2-(bromomethyl)-1,3,5-triisopropylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(bromomethyl)-1,3,5-triisopropylbenzene
    • AKOS015152614
    • CTK2G6313
    • SureCN1689635
    • 2-bromomethyl-1,2,3,4-tetrahydro-2-naphthalene
    • Naphthalene, 2-(bromomethyl)-1,2,3,4-tetrahydro-
    • 2-bromomethyl-1,3,5-triisopropylbenzene
    • 2-bromomethyl-1,2,3,4-tetrahydronaphthalene
    • 2,4,6-tri(isopropyl)benzyl bromide
    • 2,4,6-tris(isopropyl)benzyl bromide
    • 2,4,6-triisopropylbenzyl bromide
    • AKOS015152614; CTK2G6313; SureCN1689635; 2-bromomethyl-1,2,3,4-tetrahydro-2-naphthalene; Naphthalene, 2-(bromomethyl)-1,2,3,4-tetrahydro-; 2-bromomethyl-1,3,5-triisopropylbenzene; 2-bromomethyl-1,2,3,4-tetrahydronaphthalene; 2,4,6-tri(isopropyl)benzyl bromide; 2,4,6-tris(isopropyl)benzyl bromide; 2,4,6-triisopropylbenzyl bromide;
    • DS-020476
    • SCHEMBL8134393
    • RSORPJNOWMVHDL-UHFFFAOYSA-N
    • 2,4,6 - triisopropylbenzyl bromide
    • 166519-14-8
    • Inchi: 1S/C16H25Br/c1-10(2)13-7-14(11(3)4)16(9-17)15(8-13)12(5)6/h7-8,10-12H,9H2,1-6H3
    • InChI Key: RSORPJNOWMVHDL-UHFFFAOYSA-N
    • SMILES: BrCC1C(=CC(=CC=1C(C)C)C(C)C)C(C)C

Computed Properties

  • Exact Mass: 296.11405
  • Monoisotopic Mass: 296.11396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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